Cas no 2172532-66-8 (ethyl 1-sulfamoylimidazo1,5-apyridine-3-carboxylate)

• Product Name: ethyl 1-sulfamoylimidazo1,5-apyridine-3-carboxylate
• CAS No: 2172532-66-8
• MF: C₁₀H₁₁N₃O₄S
• MW: 269.277040719986
• CID: 6100040
• PubChem ID: 165598467
• Update Time: 2025-10-31

ethyl 1-sulfamoylimidazo1,5-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-sulfamoylimidazo1,5-apyridine-3-carboxylate
• ethyl 1-sulfamoylimidazo[1,5-a]pyridine-3-carboxylate
• 2172532-66-8
• EN300-1629214

• Inchi： 1S/C10H11N3O4S/c1-2-17-10(14)8-12-9(18(11,15)16)7-5-3-4-6-13(7)8/h3-6H,2H2,1H3,(H2,11,15,16)
• InChI Key： GQTGCEPNDQGJHA-UHFFFAOYSA-N
• SMILES： S(C1=C2C=CC=CN2C(C(=O)OCC)=N1)(N)(=O)=O

Computed Properties

• Exact Mass: 269.04702701g/mol
• Monoisotopic Mass: 269.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų

Additional information on ethyl 1-sulfamoylimidazo1,5-apyridine-3-carboxylate

Research Brief on Ethyl 1-Sulfamoylimidazo[1,5-a]pyridine-3-carboxylate (CAS: 2172532-66-8): Recent Advances and Applications

Ethyl 1-sulfamoylimidazo[1,5-a]pyridine-3-carboxylate (CAS: 2172532-66-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazo[1,5-a]pyridine scaffold and sulfamoyl functional group, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted therapies. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a valuable candidate for further drug discovery efforts.

One of the key areas of research involving ethyl 1-sulfamoylimidazo[1,5-a]pyridine-3-carboxylate is its role as a selective inhibitor of carbonic anhydrase (CA) isoforms. CAs are a family of metalloenzymes that play critical roles in physiological processes such as pH regulation, CO2 hydration, and electrolyte secretion. Dysregulation of CA activity has been implicated in various diseases, including cancer, glaucoma, and epilepsy. Recent in vitro and in vivo studies have demonstrated that this compound exhibits high selectivity for specific CA isoforms, such as CA IX and CA XII, which are overexpressed in hypoxic tumor environments. This selectivity makes it a promising candidate for the development of targeted anticancer therapies.

In addition to its potential in oncology, ethyl 1-sulfamoylimidazo[1,5-a]pyridine-3-carboxylate has also been investigated for its anti-inflammatory and neuroprotective properties. Preclinical studies have shown that the compound can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and oxidative stress markers. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are currently optimizing its pharmacokinetic profile to enhance bioavailability and reduce off-target effects.

The synthesis of ethyl 1-sulfamoylimidazo[1,5-a]pyridine-3-carboxylate has been refined in recent years to improve yield and purity. Modern synthetic routes often involve multi-step reactions, including the condensation of appropriately substituted pyridine derivatives with sulfamoylating agents. Advances in green chemistry have also led to the development of more sustainable synthesis methods, reducing the use of hazardous reagents and solvents. These improvements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite its promising attributes, challenges remain in the development of ethyl 1-sulfamoylimidazo[1,5-a]pyridine-3-carboxylate as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed through comprehensive toxicological and pharmacokinetic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this compound from bench to bedside.

In conclusion, ethyl 1-sulfamoylimidazo[1,5-a]pyridine-3-carboxylate (CAS: 2172532-66-8) represents a versatile and promising small molecule with broad therapeutic potential. Its unique chemical structure and selective biological activity make it a valuable tool for drug discovery and development. Continued research efforts are expected to uncover new applications and optimize its efficacy and safety, paving the way for its eventual clinical use.